Cas no 584-87-2 (3-Formyl-4-hydroxybenzoic acid)
584-87-2 structure
Product Name:3-Formyl-4-hydroxybenzoic acid
CAS No:584-87-2
MF:C8H6O4
MW:166.130842685699
MDL:MFCD00016595
CID:375132
PubChem ID:24882556
Update Time:2025-04-19
3-Formyl-4-hydroxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Formyl-4-hydroxybenzoic acid
- Benzoic acid,3-formyl-4-hydroxy-
- NSC115705
- EN300-115098
- BCP05672
- DTXSID90973951
- Z1255434815
- NXZBZWZORYEIJL-UHFFFAOYSA-N
- 584-87-2
- AKOS000541027
- A869432
- FT-0692502
- SCHEMBL1100563
- Benzoic acid, 3-formyl-4-hydroxy-
- SY110468
- Oprea1_143744
- J-200056
- MFCD00016595
- CS-W010815
- TS-7249
- NSC-115705
- F17007
- 3-Formyl-4-hydroxybenzoic acid, 97%
- Oprea1_850501
- BP-13031
- 3-FORMYL-4-HYDROXYBENZOICACID
- 4-Hydroxy-3-methanoyl-benzoic acid
- BBL102665
- DB-072489
- STL556469
-
- MDL： MFCD00016595
- Inchi： 1S/C8H6O4/c9-4-6-3-5(8(11)12)1-2-7(6)10/h1-4,10H,(H,11,12)
- InChI Key： NXZBZWZORYEIJL-UHFFFAOYSA-N
- SMILES： OC1C=CC(C(=O)O)=CC=1C=O
Computed Properties
- Exact Mass: 166.02700
- Monoisotopic Mass: 166.027
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 6
- XLogP3: nothing
- Topological Polar Surface Area: 74.6A^2
Experimental Properties
- Color/Form: No data available
- Density: 1.3579 (rough estimate)
- Melting Point: 246-250 °C (lit.)
- Boiling Point: 254.32°C (rough estimate)
- Flash Point: 177.0±21.6 °C
- Refractive Index: 1.5090 (estimate)
- PSA: 74.60000
- LogP: 0.90290
- Solubility: 。
3-Formyl-4-hydroxybenzoic acid Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H315-H317-H319
- Warning Statement： P280-P305 + P351 + P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：2
- Hazard Category Code： 22-36/38
- Safety Instruction： S26; S36/37
-
Hazardous Material Identification：
- Risk Phrases：R22; R36/38
- Storage Condition：Store at 4°C,-4At ℃Store…Better
3-Formyl-4-hydroxybenzoic acid Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-Formyl-4-hydroxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LC856-5g |
3-Formyl-4-hydroxybenzoic acid |
584-87-2 | 95+% | 5g |
6004CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LC856-1g |
3-Formyl-4-hydroxybenzoic acid |
584-87-2 | 95+% | 1g |
1008.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LC856-250mg |
3-Formyl-4-hydroxybenzoic acid |
584-87-2 | 95+% | 250mg |
611CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LC856-100mg |
3-Formyl-4-hydroxybenzoic acid |
584-87-2 | 95+% | 100mg |
280CNY | 2021-05-08 | |
| Alichem | A019099144-1g |
3-Formyl-4-hydroxybenzoic acid |
584-87-2 | 95% | 1g |
$178.20 | 2023-09-01 | |
| Alichem | A019099144-5g |
3-Formyl-4-hydroxybenzoic acid |
584-87-2 | 95% | 5g |
$663.00 | 2023-09-01 | |
| Alichem | A019099144-10g |
3-Formyl-4-hydroxybenzoic acid |
584-87-2 | 95% | 10g |
$1150.00 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F133507-1g |
3-Formyl-4-hydroxybenzoic acid |
584-87-2 | 97% | 1g |
¥1127.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F133507-250mg |
3-Formyl-4-hydroxybenzoic acid |
584-87-2 | 97% | 250mg |
¥514.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F133507-5g |
3-Formyl-4-hydroxybenzoic acid |
584-87-2 | 97% | 5g |
¥4300.90 | 2023-09-02 |
3-Formyl-4-hydroxybenzoic acid Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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